Cas no 51127-12-9 (3-Aminopropanimidamide Dihydrochloride)

• Product Name: 3-Aminopropanimidamide Dihydrochloride
• CAS No: 51127-12-9
• MF: C₃H₁₁Cl₂N₃
• MW: 160.045538187027
• CID: 363177
• PubChem ID: 11693945
• Update Time: 2025-10-20

3-Aminopropanimidamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanimidamide, 3-amino-, dihydrochloride
• 3-aminopropanimidamide Dihydrochloride
• beta-aminopropionamidine dihydrochloride
• 3-aminopropanimidamide hydrochloride
• 3-Aminopropanimidamide Dihydrochloride

• Inchi： 1S/C3H9N3.2ClH/c4-2-1-3(5)6;;/h1-2,4H2,(H3,5,6);2*1H
• InChI Key： ORZGVCWUYHZYGM-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCCC(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 50
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 3-Aminopropanimidamide Dihydrochloride

Comprehensive Guide to 3-Aminopropanimidamide Dihydrochloride (CAS No. 51127-12-9): Properties, Applications, and Research Insights

3-Aminopropanimidamide Dihydrochloride (CAS No. 51127-12-9) is a specialized organic compound with significant relevance in biochemical and pharmaceutical research. Known for its unique molecular structure, this compound has garnered attention for its potential applications in peptide synthesis, enzyme inhibition studies, and as a precursor for advanced bioconjugation techniques. Its dihydrochloride salt form enhances solubility, making it a preferred choice for laboratory applications.

In recent years, the demand for high-purity biochemical reagents like 3-Aminopropanimidamide Dihydrochloride has surged, driven by advancements in drug discovery and proteomics research. Researchers frequently search for "CAS 51127-12-9 solubility" or "3-Aminopropanimidamide Dihydrochloride synthesis," reflecting its critical role in optimizing experimental protocols. Its compatibility with crosslinking agents and protein modification tools further expands its utility.

The compound’s molecular stability under physiological conditions makes it suitable for in vitro studies, particularly in investigating cell signaling pathways. A trending topic in scientific forums is its potential use in targeted drug delivery systems, where its amino-functionalized structure could facilitate covalent bonding with therapeutic carriers. This aligns with the growing interest in "smart biomaterials" and "precision medicine."

From a technical perspective, 3-Aminopropanimidamide Dihydrochloride exhibits a high melting point and low volatility, ensuring safe handling in controlled environments. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, addressing the industry’s emphasis on "quality control in reagents." Additionally, its non-toxic profile at standard concentrations supports its adoption in cell culture applications.

Emerging discussions highlight the compound’s role in antibody-drug conjugate (ADC) development, a hot topic in oncology research. Its ability to serve as a linker intermediate between antibodies and cytotoxic agents has positioned it as a valuable tool for "next-generation therapeutics." This aligns with frequent searches like "CAS 51127-12-9 ADC applications" or "biocompatible linkers."

Environmental and regulatory considerations also play a role in its adoption. Unlike many reactive intermediates, 3-Aminopropanimidamide Dihydrochloride is classified as non-hazardous under standard laboratory conditions, simplifying compliance with "green chemistry principles." Its biodegradability and minimal ecological impact further enhance its appeal for sustainable research practices.

In summary, 3-Aminopropanimidamide Dihydrochloride (CAS No. 51127-12-9) bridges multiple disciplines, from basic biochemistry to cutting-edge therapeutics. Its versatility, coupled with rising interest in "customized molecular tools," ensures its continued prominence in scientific literature and industrial workflows. Future research may explore its potential in nanotechnology and diagnostic imaging, further expanding its applications.